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Compound of Interest

Compound Name: Linoleic acid-d5

Cat. No.: B12395246 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of linoleic acid-d5 in

various organic solvents. Due to the limited availability of direct quantitative data for the

deuterated form, this guide leverages solubility information for its non-deuterated counterpart,

linoleic acid, as a close proxy. The minor structural difference due to deuterium substitution is

not expected to significantly alter its solubility profile in organic solvents. This document is

intended to assist researchers, scientists, and professionals in drug development in preparing

solutions and designing experiments involving linoleic acid-d5.

Core Physical and Chemical Properties
Linoleic acid is a polyunsaturated omega-6 fatty acid, appearing as a colorless to pale yellow

oily liquid at room temperature. It is characterized by its virtual insolubility in water and high

solubility in many organic solvents.[1][2] The deuterated form, linoleic acid-d5, is primarily

utilized as an internal standard for quantitative analysis by Nuclear Magnetic Resonance

(NMR), Gas Chromatography-Mass Spectrometry (GC-MS), or Liquid Chromatography-Mass

Spectrometry (LC-MS).[3]

Quantitative Solubility Data
The following table summarizes the available quantitative and qualitative solubility data for

linoleic acid and its deuterated analogs in common organic solvents. This data has been

compiled from various chemical supplier datasheets and scientific databases.
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Solvent Compound Concentration Temperature Citation

Dimethyl

Sulfoxide

(DMSO)

Linoleic Acid 56 mg/mL Not Specified [4]

Dimethyl

Sulfoxide

(DMSO)

Linoleic Acid ~100 mg/mL Not Specified [5]

Dimethyl

Sulfoxide

(DMSO)

α-Linolenic Acid-

d5
>100 mg/mL Not Specified

Dimethylformami

de (DMF)
Linoleic Acid ~100 mg/mL Not Specified

Dimethylformami

de (DMF)

α-Linolenic Acid-

d5
>100 mg/mL Not Specified

Ethanol Linoleic Acid 56 mg/mL Not Specified

Ethanol Linoleic Acid Miscible Not Specified

Ethanol Linoleic Acid-d4 ~100 mg/mL Not Specified

Ethanol
α-Linolenic Acid-

d5
>100 mg/mL Not Specified

Acetone Linoleic Acid Very Soluble Not Specified

Acetone Linoleic Acid 4.10 g/100g -50 °C

Acetone Linoleic Acid 1.20 g/100g -60 °C

Acetone Linoleic Acid 0.35 g/100g -70 °C

Benzene Linoleic Acid Very Soluble Not Specified

Chloroform Linoleic Acid Miscible Not Specified

Ethyl Ether Linoleic Acid Very Soluble Not Specified

Ethyl Ether Linoleic Acid Miscible Not Specified
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n-Heptane Linoleic Acid 0.98 g/100g -50 °C

n-Heptane Linoleic Acid 0.20 g/100g -60 °C

n-Heptane Linoleic Acid 0.042 g/100g -70 °C

Methyl Acetate Linoleic Acid-d4
Supplied as a

solution
Not Specified

Methyl Acetate
α-Linolenic Acid-

d5

Supplied as a

solution
Not Specified

Experimental Protocol: Determination of Solubility
The following is a generalized protocol for determining the solubility of linoleic acid-d5 in an

organic solvent.

Objective: To determine the saturation solubility of linoleic acid-d5 in a specific organic solvent

at a given temperature.

Materials:

Linoleic acid-d5

Selected organic solvent (e.g., ethanol, DMSO)

Analytical balance

Vortex mixer

Thermostatic shaker or water bath

Centrifuge

High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system

with a suitable detector (e.g., MS, UV)

Volumetric flasks and pipettes
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Syringe filters (0.22 µm)

Procedure:

Preparation of Supersaturated Solutions: Add an excess amount of linoleic acid-d5 to a

known volume of the organic solvent in a series of vials. The goal is to create a suspension

where undissolved solute is clearly visible.

Equilibration: Tightly cap the vials and place them in a thermostatic shaker set to the desired

temperature. Allow the solutions to equilibrate for a sufficient period (e.g., 24-48 hours) to

ensure that saturation is reached. Continuous agitation is necessary to facilitate dissolution.

Phase Separation: After equilibration, centrifuge the vials at a high speed to pellet the

undissolved solute.

Sample Collection: Carefully withdraw an aliquot of the clear supernatant without disturbing

the pellet.

Dilution: Dilute the collected supernatant with a known volume of the solvent to bring the

concentration within the linear range of the analytical method.

Quantification: Analyze the diluted samples using a validated HPLC or GC method to

determine the concentration of linoleic acid-d5.

Calculation: Calculate the original concentration in the saturated solution by accounting for

the dilution factor. This value represents the solubility of linoleic acid-d5 in the specific

solvent at that temperature.

Visualized Experimental Workflow
The following diagram illustrates the general workflow for determining the solubility of a

compound like linoleic acid-d5.
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Caption: A flowchart of the experimental workflow for solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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